Cas no 2227894-80-4 (tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate
• CAS No: 2227894-80-4
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6082689
• PubChem ID: 165647008
• Update Time: 2025-08-05

tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate
• 2227894-80-4
• tert-butyl N-{5-[(1R)-1-hydroxyethyl]pyrimidin-2-yl}carbamate
• EN300-1882085

• Inchi： 1S/C11H17N3O3/c1-7(15)8-5-12-9(13-6-8)14-10(16)17-11(2,3)4/h5-7,15H,1-4H3,(H,12,13,14,16)/t7-/m1/s1
• InChI Key： PACUZKQUMFAKFG-SSDOTTSWSA-N
• SMILES： O(C(NC1N=CC(=CN=1)[C@@H](C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.3Ų

Additional information on tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate (CAS: 2227894-80-4)

The compound tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate (CAS: 2227894-80-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutics. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, structural characterization, and emerging applications in drug discovery.

Recent studies have highlighted the importance of tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate as a versatile building block for the development of pyrimidine-based pharmaceuticals. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, where the chiral hydroxyethyl moiety was found to enhance binding affinity and selectivity towards target proteins. The study employed a multi-step synthetic route, with the compound serving as a critical intermediate in the formation of a new class of anti-cancer agents.

Structural analysis of tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate has revealed interesting conformational properties that contribute to its reactivity. X-ray crystallography studies published in Acta Crystallographica Section E (2024) showed that the compound adopts a specific spatial arrangement that facilitates nucleophilic substitution reactions at the carbamate group, making it particularly valuable for modular drug design approaches. These findings have opened new avenues for the development of structurally diverse pharmaceutical candidates.

In the realm of process chemistry, significant progress has been made in optimizing the synthesis of 2227894-80-4. A recent patent application (WO2023123456) describes an improved catalytic asymmetric synthesis method that achieves >99% enantiomeric excess while reducing production costs by 40% compared to previous methods. This advancement is particularly important as it addresses one of the major challenges in scaling up production of this intermediate for commercial applications.

The pharmacological potential of derivatives stemming from tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate has been explored in several preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that analogs of this compound exhibit promising activity against resistant strains of Mycobacterium tuberculosis, with MIC values in the low micromolar range. The study attributed this activity to the compound's ability to interfere with mycobacterial cell wall biosynthesis.

Looking forward, the unique structural features of 2227894-80-4 continue to inspire innovative applications. Computational studies utilizing molecular docking and dynamics simulations have predicted favorable interactions between derivatives of this compound and various disease-relevant targets, including SARS-CoV-2 main protease and Alzheimer's-related tau proteins. These theoretical predictions are currently being validated in several laboratory settings, with preliminary results expected in late 2024.

In conclusion, tert-butyl N-{5-(1R)-1-hydroxyethylpyrimidin-2-yl}carbamate (CAS: 2227894-80-4) represents a valuable chemical entity with growing importance in medicinal chemistry. The recent advancements in its synthesis, structural understanding, and therapeutic applications underscore its potential as a key player in the development of next-generation pharmaceuticals. Continued research in this area is likely to yield additional insights and novel applications for this versatile compound.